Cas no 71648-41-4 (3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester)

71648-41-4 structure
Product name:3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- cyclohexanepropionic acid, 1-nitro methyl ester
- methyl 3-(1-nitrocyclohexyl)propanoate
- cyclohexanepropanoic acid, 1-nitro-, methyl ester
- Cyclohexanepropionic acid, 1-nitro-, methyl ester
- 71648-41-4
- AKOS024323045
- NSC 65616
- 3-(1-Nitro-Cyclohexyl)-Propionic Acid Methyl Ester
- NSC-65616
- Methyl (1-nitrocyclohexane)propionate
- AVXYQXCOTAFKQF-UHFFFAOYSA-N
- METHYL 1-NITROCYCLOHEXANEPROPIONATE
- DTXSID00221894
- NCIOpen2_003021
- NSC65616
- 3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester
-
- Inchi: InChI=1S/C10H17NO4/c1-15-9(12)5-8-10(11(13)14)6-3-2-4-7-10/h2-8H2,1H3
- InChI Key: AVXYQXCOTAFKQF-UHFFFAOYSA-N
- SMILES: COC(=O)CCC1(CCCCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 215.11581
- Monoisotopic Mass: 215.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1Ų
- XLogP3: 1.8
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 299.3±9.0 °C at 760 mmHg
- Flash Point: 120.6±20.7 °C
- PSA: 69.44
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | N493778-1g |
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester |
71648-41-4 | 1g |
$ 250.00 | 2022-06-03 | ||
TRC | N493778-100mg |
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester |
71648-41-4 | 100mg |
$ 50.00 | 2022-06-03 | ||
TRC | N493778-500mg |
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester |
71648-41-4 | 500mg |
$ 160.00 | 2022-06-03 |
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester Related Literature
-
Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
-
Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
-
4. Back matter
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